BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physical Properties of Dimethyl Sulfide Borane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl sulfide borane

Cat. No.: B079340

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl sulfide borane (DMSB), also known as borane-dimethyl sulfide complex (BMS), is a
widely utilized reagent in organic synthesis. It serves as a stable and convenient source of
borane (BHs) for a variety of chemical transformations, most notably hydroboration and
reduction reactions. An adduct of the potent Lewis acid borane and the Lewis base dimethyl
sulfide, DMSB offers enhanced stability and solubility compared to gaseous diborane or
borane-THF complexes, making it a safer and more manageable reagent in a laboratory
setting.[1][2][3] Its efficacy in the reduction of functional groups such as carboxylic acids,
esters, and nitriles, as well as its role in the stereoselective hydroboration of alkenes and
alkynes, has cemented its importance in academic research and the pharmaceutical industry.
[1][4] This guide provides an in-depth overview of the core physical properties of Dimethyl
sulfide borane, complete with experimental methodologies for their determination, to support
its safe and effective application.

Core Physical Properties

The physical characteristics of Dimethyl sulfide borane are crucial for its proper handling,
storage, and use in chemical reactions. A summary of these properties is presented below.

General Characteristics
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o Appearance: Colorless to light yellow, clear liquid.[3]

e Odor: Possesses a strong, unpleasant sulfurous smell due to the dimethyl sulfide ligand.[3]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of Dimethyl sulfide

borane.
Physical Property Value Notes
Molecular Formula C2HoBS
Molecular Weight 75.96 g/mol [3]
Melting Point -38 °C [3]
Boiling Point ~94 °C Decomposition may occur.[3]
Density 0.801 g/mL at 25 °C [3]
Flash Point -1°Cto18°C Highly flammable.[5]
Vapor Pressure Not readily available

o ) ) Including THF, toluene,
B Miscible with many aprotic ) i
Solubility ) dichloromethane, diethyl ether,
organic solvents
hexanes.[1]

Experimental Protocols for Property Determination

The accurate determination of physical properties is fundamental to chemical characterization.
The following sections detail the general experimental methodologies for measuring the key
physical parameters of liquid compounds like Dimethyl sulfide borane.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For compounds like DMSB with a low melting point, a cryostat is typically required.

Methodology: Capillary Method
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Sample Preparation: A small amount of the solidified DMSB is introduced into a thin-walled
capillary tube, which is then sealed.[6][7]

Apparatus: A melting point apparatus equipped with a cooling system (cryostat) is used. The
apparatus consists of a heating/cooling block, a thermometer, and a means of observing the
sample.[6][7]

Procedure: The capillary tube containing the sample is placed in the heating/cooling block.
The temperature is lowered until the sample is completely frozen. Then, the temperature is
gradually increased at a slow, controlled rate (e.g., 1-2 °C per minute).[6]

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the last solid crystal
disappears is recorded as the end of the melting range. For a pure compound, this range is
typically narrow.[6][8]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

Apparatus: A Thiele tube, a thermometer, a small test tube, and a sealed capillary tube are
required. The Thiele tube is filled with a high-boiling point oil (e.g., mineral oil).[9][10]

Sample Preparation: A small amount of DMSB (a few milliliters) is placed in the small test
tube. A capillary tube, sealed at one end, is inverted and placed into the test tube with the
open end submerged in the liquid.[9][11]

Procedure: The test tube assembly is attached to a thermometer and immersed in the Thiele
tube. The side arm of the Thiele tube is gently heated.[9][11]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is stopped, and the liquid is allowed to cool. The
temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is
recorded as the boiling point.[9][10]
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Density Measurement

Density is the mass of a substance per unit volume.
Methodology: Pycnometer Method

o Apparatus: A pycnometer (a glass flask with a specific, accurately known volume), and an
analytical balance are used.[12][13]

e Procedure:

[¢]

The empty pycnometer is weighed accurately.

[¢]

The pycnometer is filled with DMSB, ensuring no air bubbles are present, and the excess
liquid is removed.

[e]

The filled pycnometer is weighed again.

[e]

The temperature of the liquid is recorded.

e Calculation: The mass of the DMSB is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the DMSB by the known volume of the pycnometer.[12][13]

Flash Point Determination

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

o Apparatus: A closed-cup flash point tester, which consists of a sample cup with a lid, a
heating source, a stirring mechanism, and an ignition source.[5][14][15]

e Procedure: The sample cup is filled with DMSB to a specified level. The lid is closed, and the
sample is heated at a slow, constant rate while being stirred.[14][15]
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o Observation: At regular temperature intervals, an ignition source (a small flame) is introduced
into the vapor space above the liquid through an opening in the lid. The flash point is the
lowest temperature at which a brief flash is observed inside the cup.[14][16]

Solubility Assessment

Solubility is the ability of a substance to dissolve in a solvent to form a homogeneous solution.
Methodology: Qualitative Solubility Test

e Procedure: A small, measured amount of DMSB (e.g., 0.1 mL) is added to a test tube
containing a specific volume of the solvent to be tested (e.g., 3 mL).[17]

» Observation: The mixture is agitated, and the solubility is observed. A compound is
considered soluble if it forms a clear, homogeneous solution with no visible particles or
separate layers.[17]

e Solvents: This process is repeated with a range of solvents to determine the solubility profile.
For DMSB, this would include various aprotic organic solvents.

Reactivity and Applications

Dimethyl sulfide borane is a key reagent in hydroboration-oxidation reactions, which provide
a pathway to synthesize alcohols from alkenes with anti-Markovnikov regioselectivity and syn-
stereospecificity.

Hydroboration-Oxidation of an Alkene

The following diagram illustrates the general workflow for the hydroboration of an alkene using
DMSB, followed by oxidation to yield an alcohol.
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Hydroboration-oxidation reaction workflow.

Stability and Handling

Dimethyl sulfide borane is a moisture-sensitive and flammable liquid. It reacts with water,
liberating flammable gases that can ignite spontaneously. Therefore, it should be handled
under an inert atmosphere (e.g., nitrogen or argon) and stored in a cool, dry, and well-
ventilated area, away from sources of ignition and incompatible materials such as acids,
alcohols, and oxidizing agents.

Conclusion

This technical guide has provided a detailed overview of the essential physical properties of
Dimethyl sulfide borane, along with the standard experimental methodologies for their
determination. A thorough understanding of these properties is paramount for the safe and
effective utilization of this important reagent in research and development. The provided data
and protocols serve as a valuable resource for scientists and professionals in the field of drug
development and organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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